Cas no 1249622-16-9 (methyl 2-amino-4-(1-methyl-1H-pyrazol-4-yl)thiophene-3-carboxylate)

• Product Name: methyl 2-amino-4-(1-methyl-1H-pyrazol-4-yl)thiophene-3-carboxylate
• CAS No: 1249622-16-9
• MF: C₁₀H₁₁N₃O₂S
• MW: 237.278240442276
• CID: 5557539
• Update Time: 2025-11-07

methyl 2-amino-4-(1-methyl-1H-pyrazol-4-yl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-4-(1-methyl-1H-pyrazol-4-yl)thiophene-3-carboxylate
• 3-Thiophenecarboxylic acid, 2-amino-4-(1-methyl-1H-pyrazol-4-yl)-, methyl ester

• Inchi： 1S/C10H11N3O2S/c1-13-4-6(3-12-13)7-5-16-9(11)8(7)10(14)15-2/h3-5H,11H2,1-2H3
• InChI Key： FZELJNDPDDNWEW-UHFFFAOYSA-N
• SMILES： C1(N)SC=C(C2=CN(C)N=C2)C=1C(OC)=O

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 128-130 °C
• Boiling Point: 415.5±45.0 °C at 760 mmHg
• Flash Point: 205.1±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• pka: 1.13±0.10(Predicted)

methyl 2-amino-4-(1-methyl-1H-pyrazol-4-yl)thiophene-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 2-amino-4-(1-methyl-1H-pyrazol-4-yl)thiophene-3-carboxylate

Compound CAS No. 1249622-16-9: Methyl 2-Amino-4-(1-Methyl-1H-Pyrazol-4-Yl)Thiophene-3-Carboxylate

The compound with CAS No. 1249622-16-9, known as methyl 2-amino-4-(1-methyl-1H-pyrazol-4-yl)thiophene-3-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a thiophene ring substituted with an amino group, a methyl ester group, and a pyrazole moiety. The combination of these functional groups makes it a versatile compound with potential applications in drug discovery, material synthesis, and chemical research.

Recent studies have highlighted the importance of thiophene-based compounds in various chemical systems due to their aromatic stability and ability to participate in diverse chemical reactions. The methyl 2-amino group in this compound contributes to its reactivity, while the pyrazole ring adds electronic complexity, enhancing its potential for use in advanced materials. Researchers have explored the synthesis of this compound through various routes, including nucleophilic aromatic substitution and coupling reactions, which have been optimized to improve yield and purity.

The methyl ester group in the molecule plays a crucial role in solubility and stability, making it suitable for use in aqueous environments. This feature has been leveraged in recent studies where the compound was employed as a precursor for bioactive molecules. For instance, investigations into its application as an anti-inflammatory agent have shown promising results, suggesting that it could serve as a lead compound for drug development.

In terms of structural analysis, the compound's thiophene ring provides a rigid framework that facilitates conjugation with other functional groups. The presence of the pyrazole moiety introduces additional electron-withdrawing effects, which can influence the electronic properties of the molecule. These characteristics have been exploited in the design of novel materials for optoelectronic applications, such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of this compound with high accuracy. Using density functional theory (DFT), scientists have modeled the molecular orbitals and electronic transitions of methyl 2-amino-4-(1-methyl-1H-pyrazol-4-Yl)thiophene-3-carboxylate, providing insights into its potential behavior in different chemical environments. These studies have also revealed its stability under various reaction conditions, making it a reliable candidate for large-scale synthesis.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure optimal results. The initial step typically involves the preparation of the thiophene derivative, followed by functionalization with the amino and pyrazole groups. The final step involves esterification to introduce the methyl ester group. Researchers have reported several methods for synthesizing this compound, each with its own advantages and limitations depending on scalability and cost-effectiveness.

In conclusion, methyl 2-amino-4-(1-methyl-1H-pyrazol-4-Yl)thiophene-3-carboxylate (CAS No. 1249622-16-X) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers exploring new avenues in drug discovery, material science, and chemical synthesis.